Cas no 1806383-05-0 (2-Bromo-3-(2-carboxyethyl)benzoic acid)

• Product Name: 2-Bromo-3-(2-carboxyethyl)benzoic acid
• CAS No: 1806383-05-0
• MF: C₁₀H₉BrO₄
• MW: 273.080062627792
• CID: 4973902
• Update Time: 2025-06-08

2-Bromo-3-(2-carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(2-carboxyethyl)benzoic acid

• Inchi： 1S/C10H9BrO4/c11-9-6(4-5-8(12)13)2-1-3-7(9)10(14)15/h1-3H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： DASJONRAESLVSZ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-3-(2-carboxyethyl)benzoic acid

Professional Introduction to 2-Bromo-3-(2-carboxyethyl)benzoic acid (CAS No. 1806383-05-0)

2-Bromo-3-(2-carboxyethyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806383-05-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 2-Bromo-3-(2-carboxyethyl)benzoic acid, particularly the presence of a bromine substituent at the 2-position and a carboxyethyl group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery.

The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of a bromine atom at the 2-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This makes 2-Bromo-3-(2-carboxyethyl)benzoic acid a versatile intermediate in constructing more complex molecular architectures.

The carboxyethyl side chain at the 3-position introduces both hydrophilicity and flexibility to the molecule, which can influence its solubility, bioavailability, and interaction with biological targets. This structural motif has been explored in the development of novel ligands for enzyme inhibition and receptor binding studies. Recent research has highlighted the potential of benzoic acid derivatives in modulating pathways associated with neurological disorders, cancer, and metabolic diseases.

In the context of contemporary pharmaceutical research, 2-Bromo-3-(2-carboxyethyl)benzoic acid has been investigated for its role in synthesizing small-molecule inhibitors targeting specific enzymes involved in disease progression. For instance, studies have demonstrated its utility in generating compounds that interact with polyphenol oxidases and carbonic anhydrases, which are relevant in conditions such as oxidative stress-related neurodegenerative diseases. The bromine atom serves as a handle for further derivatization, allowing chemists to fine-tune binding affinities and selectivity.

Moreover, the carboxyethyl group provides a site for esterification or amidation reactions, enabling the creation of prodrugs or conjugates that enhance cellular uptake or target specificity. This adaptability has made 2-Bromo-3-(2-carboxyethyl)benzoic acid a preferred building block in fragment-based drug design approaches. Fragment-based drug discovery leverages small molecules like this one to identify lead compounds through high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of 2-Bromo-3-(2-carboxyethyl)benzoic acid by enabling virtual screening of large libraries of derivatives against biological targets. Machine learning algorithms can predict binding modes and affinity scores, accelerating the drug discovery pipeline. Such computational tools are particularly valuable in identifying novel analogs with improved pharmacokinetic profiles.

The synthesis of 2-Bromo-3-(2-carboxyethyl)benzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid precursors. Key steps include bromination at the 2-position followed by nucleophilic substitution or addition reactions to introduce the carboxyethyl moiety. Optimization of reaction conditions is crucial to achieve high yields and purity, which are essential for subsequent pharmaceutical applications.

In summary, 2-Bromo-3-(2-carboxyethyl)benzoic acid (CAS No. 1806383-05-0) represents a promising candidate in medicinal chemistry due to its unique structural features and functional versatility. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in addressing unmet medical needs. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this one will remain integral to the development of next-generation pharmaceuticals.